Cas no 2171984-37-3 (4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylpentanoic acid)

• Product Name: 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylpentanoic acid
• CAS No: 2171984-37-3
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6246348
• PubChem ID: 165553131
• Update Time: 2025-05-19

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylpentanoic acid
• 4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]-4-methylpentanoic acid
• EN300-1487114
• 2171984-37-3

• Inchi： 1S/C25H30N2O5/c1-24(2,14-13-21(28)29)26-22(30)25(3,4)27-23(31)32-15-20-18-11-7-5-9-16(18)17-10-6-8-12-19(17)20/h5-12,20H,13-15H2,1-4H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： KJOVQXWYSZAROB-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)C(NC(C)(C)CCC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylpentanoic acid

Introduction to 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylpentanoic acid (CAS No. 2171984-37-3)

4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylpentanoic acid (CAS No. 2171984-37-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry. This compound, often referred to as a fluorenylmethoxycarbonyl (Fmoc)-protected amino acid derivative, plays a crucial role in the synthesis of peptides and proteins, particularly in the context of drug discovery and development.

The Fmoc group is a widely used protecting group in peptide synthesis due to its ease of removal under mild conditions and its stability under various reaction conditions. The presence of this group in 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylpentanoic acid ensures that the amino functionality remains protected during multi-step synthetic processes, allowing for precise control over the sequence and structure of the final product.

The methyl substitutions on the propanamido and pentanoic acid moieties contribute to the overall stability and solubility of the compound. These modifications can significantly influence the pharmacokinetic properties of peptides and proteins, making them more suitable for therapeutic applications. Recent studies have highlighted the importance of these structural features in enhancing the bioavailability and efficacy of peptide-based drugs.

In the context of drug discovery, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylpentanoic acid has been utilized as a building block for the synthesis of novel peptides with potential therapeutic applications. For instance, researchers have explored its use in developing peptides that target specific receptors or enzymes involved in various diseases, such as cancer, neurodegenerative disorders, and infectious diseases.

The Fmoc protection strategy has also been pivotal in the development of solid-phase peptide synthesis (SPPS) techniques. SPPS allows for the efficient and scalable production of peptides by attaching them to a solid support, which simplifies purification and reduces the risk of side reactions. The use of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylpentanoic acid in SPPS has led to significant advancements in the production of complex peptides and proteins with high purity and yield.

Beyond its applications in drug discovery, this compound has also found utility in biochemical research. It serves as a valuable tool for studying protein-protein interactions, enzyme kinetics, and other fundamental biological processes. The ability to selectively protect and deprotect specific functional groups using Fmoc chemistry enables researchers to probe these interactions with high precision and accuracy.

Recent advancements in computational chemistry have further enhanced our understanding of the properties and behavior of 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylpentanoic acid. Molecular dynamics simulations and quantum mechanical calculations have provided insights into its conformational flexibility, solvation behavior, and interactions with other molecules. These computational studies have not only validated experimental observations but also predicted new avenues for optimizing its use in various applications.

In conclusion, 4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamido-4-methylpentanoic acid (CAS No. 2171984-37-3) is a versatile compound with significant potential in both research and development. Its unique structural features make it an indispensable tool in peptide synthesis, drug discovery, and biochemical research. As ongoing studies continue to uncover new applications and optimize its properties, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.